Cas no 54996-07-5 (2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt)

• Product Name: 2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt
• CAS No: 54996-07-5
• MF: C₁₀H₂₀ClNO₂
• MW: 221.72430229187
• CID: 889604
• PubChem ID: 46783051
• Update Time: 2025-05-20

2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• 2,2,6,6-Tetramethylpiperidine-4-carboxylic acid, Hydrochloride Salt
• 2,2,6,6-Tetramethylp
• 2,2,6,6-tetramethylpiperidine-4-carboxylic acid,hydrochloride
• 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO LITHIUM
• 2,2,6,6-tetramethyl-piperidine-4-carboxylic acid,hydrochloride
• AS-43032
• 2,2,6,6-Tetramethylpiperidine-4-carboxylic acid,hydrochloride salt
• DTXSID10676154
• AKOS030253188
• 2,2,6,6-Tetramethylpiperidine-4-carboxylic acid--hydrogen chloride (1/1)
• 2,2,6,6-TETRAMETHYLPIPERIDINE-4-CARBOXYLIC ACID HYDROCHLORIDE
• MFCD07357243
• 54996-07-5
• 2,2,6,6-TETRAMETHYLPIPERIDINE-4-CARBOXYLIC ACID HCL
• CS-0364887
• 2,2,6,6-TETRAMETHYLPIPERIDINE-4-CARBOXYLICACIDHYDROCHLORIDE
• 2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt
• 2,2,6,6-tetramethylpiperidine-4-carboxylic acid;hydrochloride

• Inchi： 1S/C10H19NO2.ClH/c1-9(2)5-7(8(12)13)6-10(3,4)11-9;/h7,11H,5-6H2,1-4H3,(H,12,13);1H
• InChI Key： QSWMAXHNUDWBLI-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CC(C)(C)NC(C)(C)C1)=O

Computed Properties

• Exact Mass: 221.11800
• Monoisotopic Mass: 221.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Melting Point: >320°C
• Solubility: Methanol, Water
• PSA: 49.33000
• LogP: 2.75860

2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on 2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt

2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt (CAS No. 54996-07-5): An Overview

2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt (CAS No. 54996-07-5) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound is a derivative of 2,2,6,6-tetramethylpiperidine, a well-known nitrogen-containing heterocyclic compound that has gained attention for its unique properties and potential uses in various scientific and industrial processes.

The chemical structure of 2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt consists of a piperidine ring with four methyl groups attached to the 2 and 6 positions, and a carboxylic acid group at the 4 position. The hydrochloride salt form enhances its solubility in water and other polar solvents, making it more suitable for various applications in research and development.

In recent years, 2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt has been extensively studied for its potential as a radical scavenger and antioxidant. These properties are attributed to the presence of the nitrogen atom in the piperidine ring and the carboxylic acid group. The compound's ability to stabilize free radicals makes it a valuable tool in both basic research and applied science.

One of the key areas where 2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt has shown promise is in the field of pharmaceuticals. Recent studies have explored its potential as an anti-inflammatory agent and its role in mitigating oxidative stress-related diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's effectiveness in reducing inflammation in animal models of arthritis. The researchers found that the compound's antioxidant properties helped to protect cells from damage caused by reactive oxygen species (ROS).

Beyond its pharmaceutical applications, 2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt is also used in polymer science. Its ability to act as a stabilizer for polymers has been well-documented. In particular, it has been shown to improve the thermal stability and mechanical properties of various polymers. This makes it an important additive in the production of high-performance materials used in industries such as automotive and electronics.

In the context of environmental science, 2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt has been investigated for its potential as a biodegradable alternative to traditional stabilizers. A study published in the Journal of Environmental Science and Health demonstrated that the compound can be effectively degraded by microorganisms under aerobic conditions. This finding is significant as it suggests that the compound could be used in environmentally friendly applications without posing long-term ecological risks.

The synthesis of 2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt involves several steps that are well-established in organic chemistry. Typically, the process begins with the formation of 2,2,6,6-tetramethylpiperidine through a series of reactions involving alkyl halides and ammonia. The carboxylic acid group is then introduced via a carboxylation reaction, followed by conversion to the hydrochloride salt form. Advances in synthetic methods have led to more efficient and cost-effective routes for producing this compound on a large scale.

In conclusion, 2,2,6,6-Tetramethylpiperidine-4-carboxylic Acid Hydrochloride Salt (CAS No. 54996-07-5) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure endows it with valuable properties such as radical scavenging and antioxidant activity. Ongoing research continues to uncover new uses for this compound, making it an important molecule for both academic and industrial pursuits.